Cas no 151831-44-6 (Pentane,1-bromo-1,1,2,2-tetrafluoro-)

• Product Name: Pentane,1-bromo-1,1,2,2-tetrafluoro-
• CAS No: 151831-44-6
• MF: C₅H₇BrF₄
• MW: 223.00669503212
• MDL: MFCD00153716
• CID: 138115
• PubChem ID: 2736375
• Update Time: 2025-09-26

Pentane,1-bromo-1,1,2,2-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Pentane,1-bromo-1,1,2,2-tetrafluoro-
• 1-BROMO-1,1,2,2-TETRAFLUOROPENTANE
• Pentane,1-bromo-1,1,2,2-tetrafluoro
• 1-bromo-1,1,2,2-tetrafluoro-pentane
• MFCD00153716
• A809227
• FT-0643476
• DTXSID70371315
• AKOS015910228
• 151831-44-6

• MDL： MFCD00153716
• Inchi： 1S/C5H7BrF4/c1-2-3-4(7,8)5(6,9)10/h2-3H2,1H3
• InChI Key： PKJFMSKUPQSBKM-UHFFFAOYSA-N
• SMILES： BrC(C(CCC)(F)F)(F)F

Computed Properties

• Exact Mass: 221.96700
• Monoisotopic Mass: 221.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.40950

Pentane,1-bromo-1,1,2,2-tetrafluoro- Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides